NoName
Overview
Description
NoName is a novel compound that has recently gained attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a unique mechanism of action, with promising results in various scientific research studies. In
Scientific Research Applications
Medicine and Healthcare
NoName: plays a crucial role in the field of medicine and healthcare. It is instrumental in the development of new drugs, treatments, and vaccines. Researchers utilize NoName to understand the pathophysiology of diseases, which aids in identifying potential therapeutic targets. Additionally, it contributes to the creation of advanced diagnostic tools, enhancing the accuracy and speed of disease detection .
Environmental Science
In environmental science, NoName is applied to monitor and assess environmental health. It helps in the analysis of pollutants and their impact on ecosystemsNoName is also used in the development of sustainable technologies that minimize environmental footprints, such as green chemistry applications and waste reduction strategies .
Material Science
NoName: has significant applications in material science, where it is used to engineer new materials with specific properties. This includes the creation of superconductors, nanomaterials, and biomaterials. These advancements have implications for electronics, construction, and biomedicine, offering enhanced performance and novel functionalities .
Food Science
In food science, NoName contributes to improving food safety and nutrition. It is involved in the analysis of food content, the development of food preservation methods, and the enhancement of nutritional valueNoName also aids in the creation of new food products that meet the changing dietary needs and preferences of the population .
Energy Production
NoName: is pivotal in the research and development of alternative energy sources. It is used in the design and optimization of solar cells, fuel cells, and biofuels. This research is critical for the transition to a more sustainable energy system, reducing reliance on fossil fuels and mitigating climate change .
Space Exploration
In the realm of space exploration, NoName is utilized to study the properties of extraterrestrial materials and to develop technologies for space travel. It supports the design of spacecraft materials that can withstand extreme conditions and contributes to the understanding of planetary science and astrobiology .
properties
IUPAC Name |
2-(1-hydroxy-2,2,5,5-tetramethyl-3-oxidoimidazol-3-ium-4-yl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-11(2)10(9-7-5-6-8-13-9)14(16)12(3,4)15(11)17/h5-8,17H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXAAWSLWTMADMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=[N+](C(N1O)(C)C)[O-])C2=CC=CC=N2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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